Cas no 1888989-96-5 (1-(Piperidin-3-yl)cyclobutan-1-ol)

• Product Name: 1-(Piperidin-3-yl)cyclobutan-1-ol
• CAS No: 1888989-96-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6313142
• PubChem ID: 115071554
• Update Time: 2025-05-20

1-(Piperidin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6823239
• 1-(piperidin-3-yl)cyclobutan-1-ol
• 1888989-96-5
• 1-(Piperidin-3-yl)cyclobutan-1-ol

• Inchi： 1S/C9H17NO/c11-9(4-2-5-9)8-3-1-6-10-7-8/h8,10-11H,1-7H2
• InChI Key： NCUFQYXOKXBNHQ-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1CNCCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(Piperidin-3-yl)cyclobutan-1-ol

1-(Piperidin-3-yl)cyclobutan-1-ol (CAS No. 1888989-96-5)

1-(Piperidin-3-yl)cyclobutan-1-ol is a unique organic compound with the CAS registry number 1888989-96-5. This compound is a derivative of cyclobanol, featuring a piperidine ring substituted at the third position. The structure of this compound combines the characteristics of both cyclobane and piperidine moieties, making it a fascinating subject for both academic and industrial research. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The synthesis of 1-(Piperidin-3-yl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the cyclobane ring. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and stereoselective reactions. For instance, a study published in *Organic Letters* demonstrated a highly efficient method for constructing the cyclobane-piperidine hybrid using palladium-catalyzed coupling reactions. This approach not only enhances the yield but also ensures high stereochemical control, which is critical for downstream applications in pharmacology.

One of the most intriguing aspects of 1-(Piperidin-3-yl)cyclobutan-1-ol is its ability to modulate cellular signaling pathways. Recent findings from *Nature Communications* revealed that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The study utilized advanced computational modeling techniques to predict its binding affinity and selectivity, providing valuable insights into its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 1-(Piperidin-3-yl)cyclobutan-1-ol has shown promise in materials science. Its rigid structure and unique electronic properties make it an attractive candidate for designing novel materials with tailored functionalities. A research team at the University of California reported that incorporating this compound into polymer matrices significantly improves their mechanical and thermal stability, opening new avenues for its use in advanced materials.

From a chemical perspective, 1-(Piperidin-3-yl)cyclobutan-1-ol exhibits interesting reactivity due to the combination of electron-rich and electron-deficient regions within its structure. This property has been exploited in various catalytic transformations, such as asymmetric hydrogenation and cross-coupling reactions. A study published in *Angewandte Chemie* demonstrated that this compound can act as an effective ligand in rhodium-catalyzed reactions, facilitating the synthesis of enantioselective products with high efficiency.

Looking ahead, the continued exploration of 1-(Piperidin-3-yllcyclobutan-l -ol's properties is expected to unlock new opportunities across multiple disciplines. Its role as a versatile building block in organic synthesis, coupled with its potential therapeutic applications, positions it as a key compound for future research endeavors.